Cas no 1806797-49-8 (3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxaldehyde
• CAS No: 1806797-49-8
• MF: C₇H₅F₂NO₃
• MW: 189.116308927536
• CID: 4917529
• Update Time: 2025-06-22

3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxaldehyde

• Inchi： 1S/C7H5F2NO3/c8-6(9)4-5(12)3(2-11)1-10-7(4)13/h1-2,6H,(H2,10,12,13)
• InChI Key： UDRMFBGBJIHIIX-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(C=O)C=1O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 320
• XLogP3: -0.1
• Topological Polar Surface Area: 66.4

Additional information on 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxaldehyde

Professional Introduction to 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxaldehyde (CAS No. 1806797-49-8)

3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxaldehyde, with the CAS number 1806797-49-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivatives family, characterized by its unique structural and functional properties that make it a valuable intermediate in the development of various therapeutic agents.

The molecular structure of 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxaldehyde incorporates several key functional groups, including hydroxyl and aldehyde moieties, which contribute to its reactivity and versatility in synthetic chemistry. The presence of a difluoromethyl group at the 3-position of the pyridine ring enhances its pharmacological potential by influencing metabolic stability and binding affinity to biological targets.

In recent years, there has been a growing interest in pyridine-based compounds due to their broad spectrum of biological activities. Research has demonstrated that derivatives of pyridine can exhibit antimicrobial, anti-inflammatory, and anticancer properties. Specifically, 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxaldehyde has been explored as a precursor in the synthesis of novel heterocyclic compounds with potential therapeutic applications.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. The aldehyde group in 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxaldehyde provides a reactive site for further functionalization, allowing chemists to design molecules that can selectively inhibit specific kinases. This has led to several promising candidates being investigated in preclinical studies.

The difluoromethyl substituent is particularly noteworthy due to its ability to modulate the electronic properties of the molecule. This group can enhance lipophilicity and metabolic stability, which are critical factors for drug candidates. Additionally, the hydroxyl groups at the 2- and 4-positions contribute to hydrogen bonding capabilities, which can be exploited in designing molecules with improved binding affinity to protein targets.

Recent advancements in computational chemistry have further highlighted the potential of 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxaldehyde. Molecular modeling studies have revealed that this compound can interact with various biological targets through multiple binding modes, suggesting its versatility as a scaffold for drug design. These studies have also identified key structural features that can be optimized to enhance potency and selectivity.

In addition to its applications in kinase inhibition, 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxaldehyde has shown promise in other therapeutic areas. For instance, it has been utilized in the synthesis of compounds with antimicrobial properties. The unique combination of functional groups in this molecule allows for the creation of derivatives that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

The synthesis of 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxaldehyde involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions, oxidation processes, and protective group strategies. Advances in synthetic methodologies have enabled more efficient production methods, making this compound more accessible for research and development purposes.

The pharmacokinetic properties of derivatives derived from 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxaldehyde have also been extensively studied. These investigations have focused on understanding how structural modifications affect absorption, distribution, metabolism, and excretion (ADME) profiles. By optimizing these parameters, researchers aim to develop drug candidates with improved bioavailability and reduced toxicity.

In conclusion, 3-(Difluoromethyl)-2,4-dihydroxypyridine-5-carboxaldehyde (CAS No. 1806797-49-8) is a versatile and highly reactive compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies for this compound, its importance in drug development is likely to grow even further.